(1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol
Description
(1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol is a chemical compound that has been widely used in scientific research. It is a cyclopentanol derivative that has shown potential in various biological applications.
Scientific Research Applications
Organophosphorus Compounds Reactions
Scheibye et al. (1982) investigated reactions of ketones with organophosphorus compounds, providing insights into the formation of new compounds under specific conditions, which could be relevant for understanding the reactivity of similar cyclopentanoid structures like "(1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol" (Scheibye, Shabana, Lawesson, & Romming, 1982).
Cyclopentadienylosmium Compounds
Research by Crochet et al. (1998) on cyclopentadienylosmium compounds containing unsaturated carbon donor coligands highlights the synthesis, structure, and reactivity of these complexes. This study could offer insights into the coordination chemistry and potential catalytic applications of cyclopentanoid derivatives (Crochet, Esteruelas, López, Ruiz, & Tolosa, 1998).
Enzymatic Synthesis Inhibitors
Coulter et al. (1974) explored structural and conformational analogues of L-methionine as inhibitors of enzymatic synthesis, which could provide a framework for understanding how cyclopentanoid structures might interact with biological enzymes and influence metabolic pathways (Coulter, Lombardini, Sufrin, & Talalay, 1974).
Cyclopentanoid Natural Product Synthesis
Laumen and Schneider (1986) demonstrated a chemoenzymatic route to synthesize optically pure building blocks for cyclopentanoid natural products, highlighting the potential of cyclopentanoid derivatives in the synthesis of complex natural products (Laumen & Schneider, 1986).
Photolysis and Kinetic Selectivity
Jones and Hessell (1993) studied the photolysis of certain complexes in alkanes and arenes, providing insights into the kinetic and thermodynamic selectivity for various types of carbon-hydrogen bonds, which could be applicable to the study of cyclopentanoid derivatives (Jones & Hessell, 1993).
properties
IUPAC Name |
(1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20O2/c12-10-6-3-7-11(10)13-8-9-4-1-2-5-9/h9-12H,1-8H2/t10-,11-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAXGLCGBCWMHAR-GHMZBOCLSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)COC2CCCC2O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(C1)CO[C@@H]2CCC[C@H]2O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,2R)-2-(cyclopentylmethoxy)cyclopentan-1-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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